Cas no 103639-76-5 (Ethanol, 2-[[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio]-)

• Product Name: Ethanol, 2-[[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio]-
• CAS No: 103639-76-5
• MF: C₅H₈N₂OS₃
• MW: 208.324816703796
• CID: 1142259
• Update Time: 2024-07-27

Ethanol, 2-[[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio]-

• Inchi： 1S/C5H8N2OS3/c1-9-4-6-7-5(11-4)10-3-2-8/h8H,2-3H2,1H3
• InChI Key： MQHJBGJZLVMSPJ-UHFFFAOYSA-N
• SMILES： C(O)CSC1=NN=C(SC)S1

Computed Properties

• Exact Mass: 207.98004

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 392.7±44.0 °C(Predicted)
• PSA: 46.01
• pka: 13.93±0.10(Predicted)